Cas no 1260923-64-5 (2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide)

• Product Name: 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide
• CAS No: 1260923-64-5
• MF: C₂₂H₁₉ClN₄O₃
• MW: 422.864263772964
• CID: 5321041
• Update Time: 2025-06-15

2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(2-methoxybenzyl)acetamide
• 2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide
• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methoxybenzyl)acetamide
• STL075328

• Inchi： 1S/C22H19ClN4O3/c1-29-19-10-3-2-6-16(19)13-24-20(28)14-27-11-5-9-18(27)22-25-21(26-30-22)15-7-4-8-17(23)12-15/h2-12H,13-14H2,1H3,(H,24,28)
• InChI Key： OFFWHAZJOTYKGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NOC(C2=CC=CN2CC(NCC2C=CC=CC=2OC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 569
• XLogP3: 3.8
• Topological Polar Surface Area: 82.2

Additional information on 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide

Research Brief on 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide (CAS: 1260923-64-5)

Recent studies on the compound 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide (CAS: 1260923-64-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole and pyrrole moieties, has garnered attention due to its promising pharmacological properties, particularly in targeting specific pathways involved in inflammatory and neurodegenerative diseases.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the compound's bioactivity. In vitro and in vivo studies have demonstrated its efficacy as a modulator of key signaling pathways, including the NF-κB and MAPK cascades, which are critical in the regulation of inflammatory responses. Additionally, its ability to cross the blood-brain barrier has made it a candidate for further investigation in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Methodologically, researchers have employed a combination of computational modeling, high-throughput screening, and structural-activity relationship (SAR) studies to optimize the compound's pharmacokinetic and pharmacodynamic profiles. Recent findings indicate that modifications to the acetamide and methoxyphenyl groups enhance its binding affinity to target proteins while maintaining low cytotoxicity, a crucial factor for therapeutic development.

One of the most significant outcomes of these studies is the identification of the compound's dual inhibitory effects on both cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes implicated in chronic inflammation. This dual inhibition suggests a potential reduction in side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which typically target only one of these pathways.

In conclusion, 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide represents a promising scaffold for the development of next-generation anti-inflammatory and neuroprotective agents. Future research directions may include clinical trials to assess its safety and efficacy in human subjects, as well as further structural optimization to improve its therapeutic index.